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Compound of Interest

Compound Name: N-(m-PEG4)-N'-(azide-PEG3)-Cy5

Cat. No.: B1193258

An In-depth Technical Guide to N-(m-PEG4)-N'-(azide-PEG3)-Cy5

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides comprehensive information on the bifunctional molecule N-(m-
PEG4)-N'-(azide-PEG3)-Cy5, a fluorescent-tagged polyethylene glycol (PEG) linker. It is
designed for researchers, scientists, and professionals in drug development who are engaged
in bioconjugation, molecular imaging, and targeted drug delivery. This document details the
molecule's physicochemical properties, provides established experimental protocols for its
application in "click chemistry,” and outlines its significant roles in modern biomedical research,
including the development of Antibody-Drug Conjugates (ADCs) and Proteolysis Targeting
Chimeras (PROTACS).

Introduction

N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is a specialized chemical reagent that integrates three key
functional components: a methoxy-terminated polyethylene glycol (m-PEG4) chain, an azide-
terminated polyethylene glycol (azide-PEG3) chain, and a Cyanine5 (Cy5) fluorescent dye. The
PEG chains are hydrophilic spacers that enhance the solubility of the molecule in agueous
media and reduce steric hindrance during conjugation reactions. The terminal azide group is a
bioorthogonal handle that enables covalent ligation to alkyne-containing molecules via
copper(l)-catalyzed azide-alkyne cycloaddition (CUAAC) or strain-promoted azide-alkyne
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cycloaddition (SPAAC), collectively known as "click chemistry". The Cy5 fluorophore allows for
sensitive and specific detection in the far-red region of the spectrum, making it a valuable tool
for fluorescent imaging and tracking of biomolecules.

The unique combination of these features makes N-(m-PEG4)-N'-(azide-PEG3)-Cy5 a
versatile tool in a variety of applications, from labeling proteins and nucleic acids to
constructing complex bioconjugates for therapeutic and diagnostic purposes.[1][2] Its utility is
particularly notable in the fields of targeted drug delivery, where it can serve as a flexible linker
in ADCs, and in the development of PROTACSs, where it connects a target-binding ligand to an
E3 ligase ligand.[3]

Physicochemical Properties

The quantitative data for N-(m-PEG4)-N'-(azide-PEG3)-Cy5 are summarized in the table below
for easy reference.

Property Value Reference(s)
CAS Number 2107273-02-7 [11[4]
Molecular Formula C42H60CIN507 [1][4]
Molecular Weight 782.41 g/mol [4]
Appearance Solid [5]
Purity >95% [4]
Solubility Water, DMSO, DMF, DCM [1]
Storage Conditions -20°C, Sealed in dry conditions  [1]
Excitation Maximum (Aex) 649 nm [1]
Emission Maximum (Aem) 667 nm [1]
Molar Extinction Coefficient 232,000 M~tcm~t at 649 nm [1]

Core Applications and Logical Workflow
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The primary application of N-(m-PEG4)-N'-(azide-PEG3)-Cy5 is in the fluorescent labeling of
biomolecules that have been modified to contain an alkyne group. This is achieved through the
highly efficient and specific azide-alkyne cycloaddition reaction. The general workflow for such
an experiment is depicted below. This process is foundational for a variety of downstream
applications in drug development and research.[6][7][8][9]
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Preparation
Prepare Alkyne-Modified Dissolve N-(m-PEG4)-N'-(azide-PEG3)-Cy5
Biomolecule (e.g., Protein, DNA) in appropriate solvent (e.g., DMSO)

Click Chemiv;try Reaction

Mix Alkyne-Biomolecule | o
and Azide-PEG-Cy5

i

Add Catalyst System
(e.g., Cu(l) for CUAAC or
a strained cyclooctyne for SPAAC)

:

Incubate at Room Temperature

Purification and Analysis

Purify the Conjugate
(e.g., SEC, Dialysis)

i

Analyze the Labeled Product
(e.g., SDS-PAGE, Spectroscopy)
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Alkyne-Biomolecule
+

Catalyst Sys\
Sodium Catalyzes

Cu(I)SO4 bl > Cu(l) L BRI, Triazole-Linked Conjugate

W

Azide-PEG-Cy5

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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